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Executive Summary

CAS 914637-38-0, chemically known as 6-(Piperidin-1-yl)pyridazine-3-carboxylic acid, is a
functionalized heterocyclic building block used primarily in medicinal chemistry.[1][2][3] It
features a pyridazine core substituted with a piperidine ring and a carboxylic acid moiety.[4][5]
[6][7] This specific substitution pattern imparts amphoteric properties, making it a critical
intermediate for synthesizing bioactive scaffolds, particularly in the development of anti-
inflammatory agents (COX-2 inhibitors), analgesics, and antitubercular drugs.[2]

Its physicochemical profile is defined by the interplay between the acidic carboxyl group and
the electron-rich pyridazine-piperidine system, necessitating specific solubility and handling
protocols for reproducible experimental results.

Chemical Identity & Structural Analysis

This compound belongs to the class of aminopyridazines.[3] The piperidine ring at the C6
position acts as a lipophilic bulky group, while the C3 carboxylic acid provides a handle for
further derivatization (e.g., amide coupling).[2]
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Parameter Data
Chemical Name 6-(Piperidin-1-yl)pyridazine-3-carboxylic acid
CAS Number 914637-38-0

6-Piperidin-1-yl-pyridazine-3-carboxylic acid; 6-

Synonyms L o . .
(1-Piperidinyl)-3-pyridazinecarboxylic acid

Molecular Formula C10H13N302

Molecular Weight 207.23 g/mol

SMILES 0O=C(0)C1=NN=C(N2CCCcCC2)C=C1
Available upon specific database query

INChl Key

(Analogous to MFCD08235212)

Structural Visualization

The following diagram illustrates the core pharmacophore and its potential for chemical
modification.
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Figure 1: Structural decomposition of CAS 914637-38-0 showing functional regions for
medicinal chemistry optimization.

Physicochemical Profile

The physical properties of CAS 914637-38-0 are governed by its zwitterionic potential.[1][2]
The carboxylic acid is capable of hydrogen bonding, leading to a high melting point and specific
solubility characteristics.
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Property Value / Description Significance

Stable form for storage and

Physical State Solid (Crystalline Powder) o
weighing.[1][2][3]

) Indicates purity; darkening may
Color Off-white to pale yellow T
suggest oxidation.[1][2]

) Indicates strong intermolecular
) ) > 200°C (Predicted range: )
Melting Point H-bonding; thermally stable.[1]
235-240°C*) 2]

N ) DMSO (up to 50 mM), Suitable for biological stock
Solubility (Primary) )
Methanol solutions.[2]

Low solubility at neutral pH;
Solubility (Secondary) Water (pH dependent) soluble in alkaline buffers (pH
> 8).[2]

Moderate lipophilicity;
LogP (Predicted) ~0.6-1.2 favorable for membrane
permeability.[2]

lonized at physiological pH

Ka (Acid ~3.5 — 4.0 (Carboxylic acid
pKa (Acid) ( y ) (COO)[2]

o Weakly basic due to electron
pKa (Base) ~2.5 — 3.5 (Pyridazine N) ) )
withdrawal by the ring.[2]

*Note: Melting point is estimated based on the structural analog 6-amino-pyridazine-3-
carboxylic acid.[2][8]

Experimental Methodologies
Protocol 1: Preparation of Stock Solution (10 mM in
DMSO)

For biological assays (e.g., enzyme inhibition or cell-based screens), accurate solubilization is
critical to prevent precipitation.[2]
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e Weighing: Accurately weigh 2.07 mg of CAS 914637-38-0 into a sterile microcentrifuge tube.
e Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).
o Note: Use fresh DMSO to avoid water absorption, which decreases solubility.[2]

o Mixing: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at
40°C for 5 minutes.[2]

 Verification: Ensure the solution is clear and colorless/pale yellow.

o Storage: Aliquot into small volumes (e.g., 50 pL) and store at -20°C or -80°C. Avoid repeated
freeze-thaw cycles.[1][2]

Protocol 2: Chemical Derivatization (Amide Coupling)

The carboxylic acid group is typically activated to react with amines.[2]

 Activation: Dissolve 1.0 eq of CAS 914637-38-0 in DMF/DCM (1:1).

e Reagents: Add 1.2 eq of HATU or EDC/HOBt and 2.0 eq of DIPEA (Diisopropylethylamine).
o Reaction: Stir at room temperature for 15 minutes to form the active ester.

o Coupling: Add the target amine (1.1 eq) and stir for 4-12 hours.

o Workup: Dilute with EtOAc, wash with dilute citric acid (to remove unreacted amine) and
NaHCOs (to remove unreacted acid).

Formulation & Stability

» Storage Conditions: Powder should be stored at -20°C in a desiccator. Protect from light and
moisture.[2]

e Solution Stability: DMSO stock solutions are stable for up to 3 months at -20°C. Aqueous
solutions should be prepared fresh due to potential hydrolysis or precipitation.[1][2]

o Reactivity: Incompatible with strong oxidizing agents.[2] The pyridazine ring is generally
robust but can undergo oxidation under harsh conditions.
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Reaction Workflow Visualization

The following diagram outlines the standard synthetic utility of this compound.
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Figure 2: Workflow for biological testing and chemical synthesis using CAS 914637-38-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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